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Compound of Interest

[(4-Fluorobenzyl)sulfonyllacetic
Compound Name: d
aci

cat. No.: B1312927

Audience: Researchers, scientists, and drug development professionals.

Subject: An in-depth technical guide on [(4-Fluorobenzyl)sulfonyl]acetic acid.

Executive Summary

This technical guide addresses the chemical compound [(4-Fluorobenzyl)sulfonyl]acetic
acid. Initial investigations have revealed a significant point of clarification regarding its
chemical identity and the availability of public data. The commonly mistaken analogue, (4-
Fluorobenzenesulfonyl)acetic acid, possesses the CAS Number 383-38-0. However, a specific
CAS Number for [(4-Fluorobenzyl)sulfonyl]acetic acid has not been identified in public
databases.

This document serves to distinguish between these two related compounds and provides a
summary of the available technical information for the broader class of phenylsulfonyl acetic
acid derivatives and the closely related (4-fluorophenyl)sulfonylacetic acid, in the absence of
specific data for the titular compound. The information is intended to provide a foundational
understanding for researchers in the field of drug development.

Compound Identification and Clarification

A critical distinction must be made between [(4-Fluorobenzyl)sulfonyl]acetic acid and (4-
Fluorobenzenesulfonyl)acetic acid. The former contains a methylene (-CH2-) bridge between
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the fluorophenyl group and the sulfonyl moiety, whereas the latter features a direct bond. This
structural difference is illustrated below.

Due to the absence of a specific CAS number and dedicated research literature for [(4-
Fluorobenzyl)sulfonyl]acetic acid, the following sections will focus on the publicly available
data for the structurally similar (4-Fluorobenzenesulfonyl)acetic acid (CAS: 383-38-0) and the
broader class of phenylsulfonyl acetic acid derivatives.

Physicochemical Data for (4-
Fluorobenzenesulfonyl)acetic acid

The following table summarizes the key physicochemical properties for (4-
Fluorobenzenesulfonyl)acetic acid.

Property Value Source
CAS Number 383-38-0 [1]
Molecular Formula C8H7FO4S [1][2]
Molecular Weight 218.20 g/mol [1]
2-(4-
Alternate Name fluorophenyl)sulfonylacetic [11[2]
acid

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of [(4-
Fluorobenzyl)sulfonyl]acetic acid is not available, a general synthetic approach for
phenylsulfonyl acetic acid derivatives can be conceptualized based on established chemical
reactions. A plausible synthetic workflow is outlined below.
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Caption: Conceptual workflow for the synthesis of [(4-Fluorobenzyl)sulfonyl]acetic acid.
The synthesis would likely involve a two-step process:

e Thioether Formation: Nucleophilic substitution of a 4-fluorobenzyl halide with thioglycolic acid
to form the intermediate, [(4-fluorobenzyl)thio]acetic acid.

o Oxidation: Subsequent oxidation of the thioether intermediate, for instance using hydrogen
peroxide, to yield the final sulfonyl product.

Applications in Drug Development

Phenylsulfonyl acetic acid derivatives have garnered interest in drug development, particularly
as agonists for the free fatty acid receptor 1 (FFA1), which is a target for the treatment of type 2
diabetes.[3][4] Research in this area has focused on optimizing the structure of these
compounds to enhance their efficacy, safety profile, and pharmacokinetic properties.[3][4] The
sulfone-carboxylic acid moiety is considered advantageous for reducing lipophilicity and
cytotoxicity.[3][4]

While no specific biological activity has been reported for [(4-Fluorobenzyl)sulfonyl]acetic
acid, its structural similarity to other FFA1 agonists suggests it could be a candidate for
investigation in this therapeutic area.

Signaling Pathways
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Given the lack of specific biological studies on [(4-Fluorobenzyl)sulfonyl]acetic acid, there is
no established signaling pathway to visualize. However, for the broader class of phenylsulfonyl
acetic acid derivatives acting as FFAL agonists, the general signaling cascade is initiated by
the binding of the agonist to the FFAL receptor on pancreatic 3-cells. This event triggers a G-
protein coupled signaling cascade that ultimately leads to an increase in intracellular calcium
and the potentiation of glucose-stimulated insulin secretion.
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Caption: Generalized signaling pathway for FFA1 agonists.

Conclusion

While a comprehensive technical guide on [(4-Fluorobenzyl)sulfonyl]acetic acid is hampered
by the current lack of specific public data, this report provides a foundational overview by
leveraging information on the structurally related compound, (4-Fluorobenzenesulfonyl)acetic
acid, and the broader class of phenylsulfonyl acetic acid derivatives. The potential for these
compounds in drug discovery, particularly in the context of metabolic diseases, warrants further
investigation into the synthesis and biological evaluation of novel derivatives such as [(4-
Fluorobenzyl)sulfonyl]acetic acid. Researchers are advised to undertake de novo synthesis
and characterization to fully elucidate the properties of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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